2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N,N-diphenylacetamide

• IUPAC Name: 2-[(4-amino-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N,N-diphenylacetamide
• InChI: InChI=1S/C18H16N4O2S/c19-15-11-16(23)21-18(20-15)25-12-17(24)22(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-11H,12H2,(H3,19,20,21,23)
• InChI Key: WZOWHYBZTVPDPE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C(=O)CSC3=NC(=CC(=O)N3)N
• Molecular Formula: C18H16N4O2S
• Molecular Weight: 352.4 g/mol

Description

2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N,N-diphenylacetamide, commonly known as DAPTA, is a chemical compound with potential applications in scientific research. DAPTA belongs to the class of thiosemicarbazones, which are molecules that contain both a thiosemicarbazide and a ketone or aldehyde functional group. DAPTA has been shown to have a variety of biochemical and physiological effects that make it useful in various research applications.

Mechanism of Action

The mechanism of action of DAPTA involves its binding to specific target molecules, such as the HIV-1 envelope glycoprotein gp120 or the transcription factor HIF-1α. This binding prevents these molecules from interacting with their normal binding partners, leading to the inhibition of viral entry or disruption of protein-protein interactions.
Biochemical and Physiological Effects:
DAPTA has been shown to have a variety of biochemical and physiological effects, including inhibition of viral entry, disruption of protein-protein interactions, and potential anti-cancer activity. DAPTA has also been shown to have low toxicity and high selectivity for its target molecules, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

The advantages of using DAPTA in lab experiments include its potency, selectivity, and low toxicity. However, there are also limitations to its use, such as the need for specific target molecules and the potential for off-target effects.

Future Directions

There are several future directions for research involving DAPTA, including the development of new HIV-1 therapies, investigation of the potential anti-cancer activity of DAPTA, and further study of protein-protein interactions. Additionally, the development of new synthesis methods and modifications of DAPTA may lead to improved potency and selectivity.

Synthesis Methods

The synthesis of DAPTA involves the reaction of 4-amino-6-oxo-1,6-dihydropyrimidine-2-thiol with N,N-diphenylglyoxalamic acid under acidic conditions. The resulting product is then purified through recrystallization. This synthesis method has been optimized and improved upon in recent years, allowing for the production of high-quality DAPTA with high yields.

Scientific Research Applications

DAPTA has been used in a variety of scientific research applications, including the study of HIV-1 entry and inhibition, the development of antiviral drugs, and the investigation of protein-protein interactions. DAPTA has been shown to be a potent inhibitor of HIV-1 entry, binding to the viral envelope glycoprotein gp120 and preventing it from interacting with the CD4 receptor on host cells. This makes DAPTA a promising candidate for the development of new HIV-1 therapies. Additionally, DAPTA has been used in the study of protein-protein interactions, specifically in the binding of the transcription factor HIF-1α to the coactivator p300/CBP. DAPTA has been shown to disrupt this interaction, potentially leading to the development of new cancer therapies.